Cas no 1261840-07-6 (2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261840-07-6
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• CID: 4929186
• Update Time: 2025-10-31

2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H9F3N2O/c13-12(14,15)18-10-3-1-8(2-4-10)9-5-6-17-11(16)7-9/h1-7H,(H2,16,17)
• InChI Key： NUBTWNGBEMEAKN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CN=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 3.3
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261840-07-6)

2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261840-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethoxy substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural features, which contribute to its reactivity and binding affinity in biological systems.

The 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine structure combines a pyridine ring with an amino group and a trifluoromethoxy-substituted phenyl moiety. This combination enhances its utility as a building block in the synthesis of more complex molecules. The presence of the trifluoromethoxy group is notable due to its electron-withdrawing properties, which can influence the compound's pharmacokinetics and metabolic stability. Such properties are critical in the development of new therapeutic agents, making this compound a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine has surged, driven by their applications in drug design and agrochemical formulations. Fluorine-containing molecules often exhibit improved bioavailability and target selectivity, which are essential for modern pharmaceuticals. This compound’s CAS No. 1261840-07-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential role in catalysis and material science. The pyridine moiety is a common ligand in coordination chemistry, and the trifluoromethoxy group can modify electronic properties, making it useful in designing advanced materials. Researchers are exploring its incorporation into metal-organic frameworks (MOFs) and polymers, where its structural features could enhance performance in sensors or catalytic systems.

From a synthetic perspective, 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine is often prepared via cross-coupling reactions or nucleophilic aromatic substitution. These methods are well-documented in the literature, but ongoing studies aim to optimize yields and reduce environmental impact. Green chemistry principles are increasingly applied to the synthesis of such compounds, aligning with global trends toward sustainable research practices.

Given the growing focus on personalized medicine and precision agriculture, the versatility of 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine positions it as a key player in these fields. Its ability to serve as a precursor for biologically active molecules makes it a staple in laboratories worldwide. As research continues, this compound is expected to play a pivotal role in innovations across multiple scientific disciplines.

In summary, 2-Amino-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261840-07-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile ensure its continued relevance in scientific advancements. For researchers and industry professionals, understanding this compound’s properties and potential is essential for driving future innovations.